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Cat. No.: B064136

Get Quote

In the landscape of medicinal chemistry, the pursuit of novel molecular scaffolds that can

enhance the pharmacological properties of drug candidates is relentless. Saturated

heterocyclic rings, such as the oxane (tetrahydropyran) motif, have garnered significant

attention for their ability to improve aqueous solubility, modulate lipophilicity, and provide stable,

three-dimensional structures for interaction with biological targets.[1][2][3][4] When combined

with the versatile α-amino acid functionality, these scaffolds become powerful building blocks

for the synthesis of innovative therapeutics.

Methyl 4-aminooxane-4-carboxylate is one such building block, incorporating a

tetrahydropyran ring, a primary amine, and a methyl ester at the C4 position. This unique

arrangement offers multiple points for further chemical modification, making it a highly attractive

starting material for the development of new chemical entities in areas such as oncology,

neurology, and infectious diseases.[2]

However, the efficient and scalable synthesis of such substituted heterocyclic amino acids

presents considerable challenges. This application note provides a detailed, robust, and

scalable protocol for the synthesis of Methyl 4-aminooxane-4-carboxylate, designed for
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researchers, scientists, and drug development professionals. The described methodology is

based on the well-established Strecker synthesis, followed by hydrolysis and esterification,

offering a practical and cost-effective route from readily available starting materials.

Synthetic Strategy: A Three-Step Approach to the
Target Molecule
The chosen synthetic route is a classic yet highly effective three-step sequence starting from

the commercially available tetrahydropyran-4-one. This strategy is predicated on its reliability,

scalability, and the well-understood nature of each chemical transformation.

Retrosynthetic Analysis:

The synthesis begins with a retrosynthetic disconnection of the target molecule. The final

esterification step is straightforward. The core α-amino acid structure points towards a Strecker

synthesis, a powerful method for preparing α-aminonitriles from ketones.

Methyl 4-aminooxane-4-carboxylate4-Aminooxane-4-carboxylic Acid Esterification4-Aminooxane-4-carbonitrile HydrolysisTetrahydropyran-4-one Strecker Synthesis
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Figure 1: Retrosynthetic analysis of Methyl 4-aminooxane-4-carboxylate.

Overall Workflow:

The forward synthesis, therefore, involves:

Strecker Reaction: Formation of the α-aminonitrile intermediate from tetrahydropyran-4-one.

Hydrolysis: Conversion of the nitrile group to a carboxylic acid.

Esterification: Formation of the final methyl ester product.

Tetrahydropyran-4-one
Step 1: Strecker Synthesis

(NH4Cl, NaCN, H2O)
4-Aminooxane-4-carbonitrile

Step 2: Hydrolysis
(conc. HCl, Heat)

4-Aminooxane-4-carboxylic Acid
Hydrochloride

Step 3: Esterification
(MeOH, SOCl2)

Methyl 4-aminooxane-4-carboxylate
Hydrochloride
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Figure 2: Overall synthetic workflow.

Detailed Experimental Protocols
Safety Precautions: This synthesis involves highly toxic sodium cyanide and corrosive acids. All

steps must be performed in a well-ventilated fume hood by trained personnel wearing

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves. A cyanide antidote kit should be readily available.

Part A: Synthesis of 4-Aminooxane-4-carbonitrile
This step utilizes the Strecker reaction to form the key α-aminonitrile intermediate.

Reaction Scheme:

(Illustrative image - a real diagram would show the chemical structures)

Materials and Reagents:

Reagent
Molar Mass (
g/mol )

Quantity (g) Moles (mol) Molar Eq.

Tetrahydropyran-

4-one
100.12 100.0 1.00 1.0

Ammonium

Chloride (NH₄Cl)
53.49 64.2 1.20 1.2

Sodium Cyanide

(NaCN)
49.01 58.8 1.20 1.2

Deionized Water - 400 mL - -

Dichloromethane

(DCM)
- 500 mL - -

Protocol:
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To a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, add deionized water (200 mL) and ammonium chloride (64.2 g,

1.20 mol). Stir until all solids have dissolved.

Add tetrahydropyran-4-one (100.0 g, 1.00 mol) to the solution.

In a separate beaker, carefully dissolve sodium cyanide (58.8 g, 1.20 mol) in deionized water

(200 mL). Caution: Highly toxic!

Cool the reaction flask to 0-5 °C using an ice-water bath.

Slowly add the sodium cyanide solution to the reaction mixture via the dropping funnel over

1-2 hours, ensuring the internal temperature does not exceed 10 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for 18-24 hours.

Monitor the reaction progress by TLC or GC-MS until the starting ketone is consumed.

Once the reaction is complete, transfer the mixture to a separatory funnel and extract the

product with dichloromethane (3 x 150 mL).

Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium

sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield 4-

aminooxane-4-carbonitrile as a crude oil or low-melting solid. This intermediate is often used

in the next step without further purification.

Part B: Hydrolysis to 4-Aminooxane-4-carboxylic Acid
Hydrochloride
The aminonitrile is hydrolyzed under acidic conditions to yield the corresponding amino acid.

Protocol:
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Carefully add the crude 4-aminooxane-4-carbonitrile from the previous step to a 1 L round-

bottom flask equipped with a reflux condenser.

Add concentrated hydrochloric acid (37%, 400 mL) to the flask. Caution: Corrosive!

Heat the mixture to reflux (approximately 100-110 °C) and maintain for 12-18 hours. The

reaction progress can be monitored by the cessation of ammonia evolution (test with moist

pH paper at the top of the condenser).

After completion, cool the reaction mixture to room temperature, then further cool in an ice

bath to 0-5 °C.

The product, 4-aminooxane-4-carboxylic acid hydrochloride, will precipitate as a white solid.

Collect the solid by vacuum filtration and wash the filter cake with a small amount of cold

acetone (2 x 50 mL).

Dry the product in a vacuum oven at 50 °C to a constant weight.

Part C: Esterification to Methyl 4-aminooxane-4-
carboxylate Hydrochloride
The final step involves a classic Fischer esterification using methanol and a catalyst. Thionyl

chloride is used here as it reacts with methanol to form HCl in situ, which catalyzes the reaction

and also acts as a dehydrating agent.

Materials and Reagents:
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Reagent
Molar Mass (
g/mol )

Quantity Moles (mol) Molar Eq.

4-Aminooxane-4-

carboxylic Acid

HCl

181.61 1.0 (from B) 1.0 1.0

Methanol

(anhydrous)
32.04 500 mL - -

Thionyl Chloride

(SOCl₂)
118.97 87 mL (143 g) 1.2 1.2

Diethyl Ether

(anhydrous)
- 500 mL - -

Protocol:

To a 1 L three-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a reflux condenser with a gas outlet connected to a scrubber (to neutralize HCl

and SO₂ gas), add anhydrous methanol (500 mL).

Cool the methanol to 0 °C in an ice-salt bath.

Slowly add thionyl chloride (87 mL, 1.2 mol) via the dropping funnel over 1 hour, maintaining

the temperature below 10 °C. Caution: Highly exothermic and corrosive!

After the addition is complete, add the 4-aminooxane-4-carboxylic acid hydrochloride (1.0

mol) portion-wise to the acidic methanol solution.

Once the addition is complete, remove the ice bath and heat the reaction mixture to reflux for

6-8 hours.

Monitor the reaction by TLC until the starting amino acid is no longer visible.

Cool the reaction mixture to room temperature and then concentrate under reduced pressure

to remove the excess methanol and SOCl₂.
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Add anhydrous diethyl ether (500 mL) to the resulting residue and stir vigorously. The

product, Methyl 4-aminooxane-4-carboxylate hydrochloride, will precipitate as a white

crystalline solid.

Collect the solid by vacuum filtration, wash with cold diethyl ether (2 x 100 mL), and dry in a

vacuum oven at 40 °C.

Characterization and Quality Control
The final product should be characterized to confirm its identity and purity.

Analysis Expected Results

Appearance White to off-white crystalline solid

¹H NMR (400 MHz)

Peaks corresponding to the oxane ring protons,

the methyl ester singlet (~3.8 ppm), and broad

signals for the amine protons.

¹³C NMR (100 MHz)

Resonances for the ester carbonyl (~170 ppm),

the quaternary carbon (~60 ppm), the oxane

carbons, and the methyl ester carbon (~53

ppm).

Mass Spec (ESI+)
[M+H]⁺ corresponding to the free base (m/z =

160.09).

HPLC Purity >98%

Melting Point
A sharp melting point should be observed for the

hydrochloride salt.

Scale-Up Considerations
Thermal Management: All three steps have significant thermal events. The addition of

sodium cyanide, the hydrolysis quench, and the addition of thionyl chloride are all exothermic

and require careful temperature control, especially on a larger scale.
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Reagent Handling: The safe handling and quenching of large quantities of sodium cyanide

and thionyl chloride are critical. Ensure appropriate engineering controls and waste disposal

procedures are in place.

Product Isolation: On a large scale, filtration and drying times will increase. The use of a

centrifuge for solid isolation may be more efficient than vacuum filtration.

Alternative Esterification: For very large scales, using a solid acid catalyst (e.g., Amberlyst-

15) instead of thionyl chloride can simplify work-up and reduce corrosive waste streams.

This detailed protocol provides a solid foundation for the large-scale synthesis of Methyl 4-
aminooxane-4-carboxylate, a valuable building block for advancing drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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